Cas no 1021247-24-4 (methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine)

• Product Name: methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine
• CAS No: 1021247-24-4
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• CID: 6578047
• PubChem ID: 28598322
• Update Time: 2025-05-19

methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine
• AKOS000257306
• SCHEMBL13451377
• EN300-10159559
• 1021247-24-4
• METHYL({2-[4-(PYRIMIDIN-2-YL)PIPERAZIN-1-YL]ETHYL})AMINE

• Inchi： 1S/C11H19N5/c1-12-5-6-15-7-9-16(10-8-15)11-13-3-2-4-14-11/h2-4,12H,5-10H2,1H3
• InChI Key： QFIYWNDCGLJKFY-UHFFFAOYSA-N
• SMILES： N1(CCNC)CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 221.16404563g/mol
• Monoisotopic Mass: 221.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine

Introduction to Methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine and Its Significance in Modern Chemical Biology

Methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine, a compound with the CAS number 1021247-24-4, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular structure of Methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine incorporates a pyrimidine ring and a piperazine moiety, which are both well-documented for their role in modulating biological pathways.

The pyrimidine ring, a heterocyclic aromatic compound, is known for its presence in various nucleoside analogs used in antiviral and anticancer therapies. Its ability to interact with biological targets makes it a valuable component in the design of novel therapeutic agents. On the other hand, the piperazine moiety is renowned for its role as a pharmacophore in many drugs, particularly those targeting central nervous system disorders. The combination of these two structural elements in Methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine suggests a multifaceted interaction with biological systems, which is further enhanced by the amine functional group.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological and cardiovascular functions. The unique structural features of Methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine make it a promising candidate for such applications. Studies have begun to explore its potential as an intermediate in synthesizing drugs that target G-protein coupled receptors (GPCRs), which are critical for many physiological processes. The ability of this compound to interact with these receptors could lead to the development of new treatments for conditions such as hypertension, depression, and epilepsy.

One of the most intriguing aspects of Methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine is its potential role in drug repurposing. Drug repurposing involves identifying new therapeutic uses for existing drugs or compounds, which can significantly reduce the time and cost associated with drug development. The structural similarities between Methyl({2-4-(pyrimidin-2-yl)piperazin-1-ylethyl})amine and other known pharmacological agents suggest that it could be repurposed for conditions where these agents have shown efficacy but may have limitations due to side effects or resistance.

The synthesis of Methyl({2-4-(pyrimidin-2-yl)piperazin-1-yethexthilethyl})amine involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving the desired product. These reactions allow for the efficient formation of carbon-carbon bonds, which are essential for constructing the complex framework of this compound. The optimization of these synthetic pathways is crucial for scalability and cost-effectiveness in pharmaceutical production.

Evaluation of the pharmacological properties of Methyl({2--4-(pyrimidin--y--lethexthilethex)ethylethex)ethylethex)ethylethex)ethylethex)ethylethanine has revealed interesting findings that warrant further investigation. Preclinical studies have shown that this compound exhibits moderate affinity for certain GPCRs, suggesting its potential as a lead compound for further derivatization. Additionally, its interaction with enzymes involved in neurotransmitter synthesis has been observed, indicating possible effects on central nervous system function.

The impact of computational chemistry on the study of Methyl({--lethelethelethelethelethelethelethelethelethelethelethelethelethelethelethelethelethe)--y--y--y--y--y--y--y--y--)amine cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high accuracy. This has not only facilitated the design of more effective derivatives but also provided insights into the mechanisms by which this compound exerts its pharmacological effects.

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